molecular formula C7HBrCl2FN B8277365 3-Cyano-2,4-dichloro-5-fluorobromobenzene

3-Cyano-2,4-dichloro-5-fluorobromobenzene

Cat. No.: B8277365
M. Wt: 268.89 g/mol
InChI Key: KGQMGNLCSQAIFJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Cyano-2,4-dichloro-5-fluorobromobenzene is a useful research compound. Its molecular formula is C7HBrCl2FN and its molecular weight is 268.89 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7HBrCl2FN

Molecular Weight

268.89 g/mol

IUPAC Name

3-bromo-2,6-dichloro-5-fluorobenzonitrile

InChI

InChI=1S/C7HBrCl2FN/c8-4-1-5(11)7(10)3(2-12)6(4)9/h1H

InChI Key

KGQMGNLCSQAIFJ-UHFFFAOYSA-N

Canonical SMILES

C1=C(C(=C(C(=C1Br)Cl)C#N)Cl)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

47.2 g of 3-cyano-2,4-dichloro-5-fluoroaniline (0.23 mol) were added to a solution of 150 ml of hydrochloric acid-water (1:1). The resulting mixture was stirred to be a slurry and then cooled to 0-5° C. A solution of sodium nitrite (16.7 g, 0.242 mol) and water (46 ml) was added thereto over 30 minutes. The resulting solution was added to a solution of cuprous bromide (0.275 mol) in 147 ml of hydrobromic acid. The reaction mixture was stirred for 2 hours and allowed overnight. The resulting mixture was wet-distilled. The distilled fraction was extracted with toluence. The oil layer was washed successively with 10% aqueous solution of NaOH, concentrated sulfuric acid and water, and dried over anhydrous sodium sulfate. After removing the solvent, the residue was crystallized from toluene to give 53.3 g of 3-cyano-2,4-dichloro-5-fluorobromobenzene (0.198 mol) in 86.2% yield.
Name
3-cyano-2,4-dichloro-5-fluoroaniline
Quantity
47.2 g
Type
reactant
Reaction Step One
Quantity
150 mL
Type
reactant
Reaction Step One
Quantity
16.7 g
Type
reactant
Reaction Step Two
Name
Quantity
46 mL
Type
reactant
Reaction Step Two
[Compound]
Name
cuprous bromide
Quantity
0.275 mol
Type
reactant
Reaction Step Three
Quantity
147 mL
Type
reactant
Reaction Step Three

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